N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methylideneamino]-2-(2,6-dimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23N3O2/c1-14-6-5-7-15(2)19(14)24-13-18(23)21-20-12-16-8-10-17(11-9-16)22(3)4/h5-12H,13H2,1-4H3,(H,21,23)
• InChI Key: PZLHBFQMCLUHOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=CC=C(C=C2)N(C)C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide, also known as DAPH, is a synthetic compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol, chloroform, and acetone. DAPH has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes that play a role in the breakdown of acetylcholine in the nervous system. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its enzyme inhibition and apoptosis-inducing properties, this compound has been shown to have antioxidant activity and to inhibit the formation of advanced glycation end products (AGEs). AGEs are a group of compounds that are formed when proteins and sugars react in the body and are associated with various diseases such as diabetes and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide in lab experiments is its solubility in organic solvents, which makes it easy to dissolve and work with. Additionally, this compound is relatively stable and has a long shelf life. However, one limitation of using this compound is its potential toxicity. While this compound has been shown to be relatively safe in low doses, higher doses may be toxic to cells and tissues.

Future Directions

There are several potential future directions for research involving N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide. One area of interest is the development of this compound-based metal ion sensors for use in environmental monitoring and medical diagnostics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy and enzyme inhibition.

Synthesis Methods

The synthesis of N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide involves the reaction between 2-(2,6-dimethylphenoxy)acetic acid hydrazide and 4-(dimethylamino)benzaldehyde in the presence of a catalyst. The reaction occurs under reflux conditions in a solvent such as ethanol or methanol. The product is then purified by recrystallization.

Scientific Research Applications

N'-[4-(dimethylamino)benzylidene]-2-(2,6-dimethylphenoxy)acetohydrazide has been used in various scientific research studies, including cancer research, enzyme inhibition, and metal ion sensing. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been studied for its potential as an enzyme inhibitor for enzymes such as acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been used as a metal ion sensor due to its ability to bind to metal ions such as copper and zinc.